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Compound of Interest

Compound Name:
2-(Propylthio)Pyridine-3-Carbonyl

Chloride

CAS No.: 175135-24-7

Cat. No.: B064333

Get Quote

Executive Summary & Chemical Profiling
2-(Propylthio)pyridine-3-carbonyl chloride (CAS: 175135-24-7) is a highly reactive,

corrosive acid chloride utilized primarily as an intermediate in pharmaceutical synthesis and

drug development [1]. Like all acyl chlorides, its operational risk profile is defined by its extreme

electrophilicity and rapid, exothermic hydrolysis upon contact with ambient moisture, which

generates corrosive hydrogen chloride (HCl) gas [2].

Proper handling and disposal require a thorough understanding of this reactivity to prevent

thermal runaway, container pressurization, and exposure to corrosive byproducts.
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Property / Hazard Value / Classification
Operational Causality &
Impact

CAS Number 175135-24-7

Essential for EHS waste

manifesting and inventory

tracking [1].

Physical State Solid (Melting Point: 43.4°C)

Often presents as a low-

melting solid or semi-solid;

requires dissolution in an inert

solvent (e.g., dry THF, DCM)

prior to controlled quenching

[1].

GHS Classification Skin Corr. 1B; Eye Dam. 1

Causes severe burns [2].

Mandates the use of heavy-

duty nitrile/neoprene gloves,

face shields, and chemical

aprons.

Reactivity Water-Reactive

Rapid hydrolysis releases HCl

gas. Requires handling under

inert atmosphere (N2/Ar) and

strictly prohibits direct disposal

into aqueous waste streams

[2].

Operational Safety & Causality
The fundamental rule of handling 2-(propylthio)pyridine-3-carbonyl chloride is moisture

exclusion.

The Mechanistic Hazard: The highly electrophilic carbonyl carbon is readily attacked by

water (a nucleophile). This nucleophilic acyl substitution reaction cleaves the carbon-chlorine

bond, yielding 2-(propylthio)nicotinic acid and HCl gas.

The Logistical Implication: If unquenched acid chloride is placed into a sealed waste

container containing trace moisture, the evolving HCl gas will rapidly pressurize the vessel,
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leading to a catastrophic container failure (explosion) and the aerosolization of corrosive

liquids.

Engineering Controls: All manipulations, including the preparation of waste for disposal, must

be conducted inside a certified, properly functioning chemical fume hood to safely exhaust

any evolved HCl gas [2].

Standard Operating Procedure (SOP): Controlled
Quenching & Disposal
Bulk quantities of expired or unneeded chemical should be left in their original, tightly sealed

containers and handed directly to your institution's EHS department as hazardous waste.

However, residual material in reaction vessels, syringes, or transfer flasks must be actively

deactivated (quenched) before the glassware can be cleaned or the waste safely integrated

into standard institutional waste streams.

Protocol: Hydrolytic Quenching of Residual Acid
Chloride
This protocol utilizes a dilute, cold basic solution to drive the hydrolysis of the acid chloride to

its corresponding water-soluble carboxylate salt, while simultaneously neutralizing the

generated HCl.

Materials Required:

Ice bath

Large beaker or Erlenmeyer flask (at least 5x the volume of the anticipated waste)

Magnetic stirrer and stir bar

Inert organic solvent (e.g., dry Tetrahydrofuran (THF) or Dichloromethane (DCM))

Quenching solution: Saturated aqueous Sodium Bicarbonate (

) or 1M Sodium Hydroxide (
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)

Step-by-Step Methodology:

Solvation (Dilution): In a fume hood, dissolve the residual 2-(propylthio)pyridine-3-
carbonyl chloride in a dry, unreactive solvent (THF or DCM). Causality: Diluting the neat

chemical reduces the concentration of the reactive species, thereby controlling the kinetic

rate of the subsequent exothermic quenching reaction.

Quench Bath Preparation: Prepare a large volume of the quenching solution (e.g., saturated

) in a beaker. Place the beaker in an ice-water bath and begin vigorous magnetic stirring.
Causality: The ice bath acts as a heat sink to absorb the enthalpy of hydrolysis, preventing
solvent boil-off. The base neutralizes the forming HCl, driving the reaction to completion.

Dropwise Addition: Using an addition funnel or a pipette, add the diluted acid chloride

solution dropwise into the vigorously stirred, cold quenching bath.

Observation & Exhaust: Monitor for effervescence (if using

,

will bubble off as the acid is neutralized). Ensure the fume hood sash is pulled down to a
safe operational height to protect against potential splashing.

Equilibration: Once the addition is complete, remove the ice bath and allow the mixture to stir

until it reaches room temperature (typically 30-60 minutes).

Verification: Test the aqueous layer with pH paper. The solution must be neutral to slightly

basic (pH 7-9). If it is acidic, slowly add more basic quenching solution until neutralized.

Waste Segregation: Transfer the fully quenched, biphasic mixture (organic solvent +

neutralized aqueous salts) to the appropriate institutional hazardous waste container (e.g.,

"Halogenated Organic Waste" or "Mixed Aqueous/Organic Waste" depending on your

specific EHS guidelines).

Process Visualization
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Identify Residual
2-(Propylthio)pyridine-3-carbonyl chloride

Dissolve in Inert Solvent
(e.g., dry THF or DCM)

Prepare Quench Bath
(Ice-cold sat. NaHCO3)

 Parallel Prep

Slow Dropwise Addition
under Vigorous Stirring

Monitor Exotherm &
Gas Evolution (CO2/HCl)

Verify Neutralization
(Target pH 7-9)

Transfer to EHS
Hazardous Waste Stream

Click to download full resolution via product page

Workflow for the safe hydrolytic quenching and disposal of reactive acid chloride residues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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